benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate

• IUPAC Name: benzyl 2-[4-[3-methyl-7-(3-methylbutyl)-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate
• InChI: InChI=1S/C24H32N6O4/c1-17(2)9-10-30-20-21(27(3)24(33)26-22(20)32)25-23(30)29-13-11-28(12-14-29)15-19(31)34-16-18-7-5-4-6-8-18/h4-8,17H,9-16H2,1-3H3,(H,26,32,33)
• InChI Key: RENFKAYWEURTAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1N3CCN(CC3)CC(=O)OCC4=CC=CC=C4)N(C(=O)NC2=O)C
• Molecular Formula: C24H32N6O4
• Molecular Weight: 468.5 g/mol

Description

Benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C24H32N6O4 and its molecular weight is 468.558. The purity is usually 95%.
BenchChem offers high-quality benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiasthmatic Potential

A study focused on synthesizing derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, revealing significant antiasthmatic activity, especially in compounds with electron-withdrawing groups. This suggests a potential application of benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate in developing potent anti-asthmatic compounds (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Anti-inflammatory Activity

Research on 1-(4-substituted)-2-(−4-(piperazine-1-yl) bis-thiazole-5-yl) 2-Methyl-4-Nitro-1H-imidazole-1-yl) ethanone compounds, similar in structure to benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate, demonstrated significant in vitro anti-inflammatory activity. This indicates its potential application in the development of new anti-inflammatory drugs (Ahmed, Molvi, & Khan, 2017).

Anticancer Properties

A study investigating 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, which is structurally related, identified it as an inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase-1. This compound displayed potency against diseases involving ACAT-1 overexpression, suggesting the relevance of benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate in anticancer research (Shibuya et al., 2018).

Neuropharmacological Effects

Compounds like benzyl 2-(4-(7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate have been synthesized and studied for their effects on learning and memory facilitation in mice, indicating potential applications in neuropharmacology (Li Ming-zhu, 2012).